4-(4-Methoxybenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(4-methoxybenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C17H22N2O5/c1-18-9-7-17(8-10-18)19(14(11-24-17)16(21)22)15(20)12-3-5-13(23-2)6-4-12/h3-6,14H,7-11H2,1-2H3,(H,21,22)
• InChI Key: YUHPYOCFSDHQCC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C17H22N2O5
• Molecular Weight: 334.4 g/mol

Description

4-(4-Methoxybenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (MBM-ODDCA) is a versatile organic compound with a wide range of applications in scientific research. MBM-ODDCA is a cyclic carboxylic acid with a large range of functional groups, including an ester group, an amide group, and a methyl group. This makes it an ideal compound for use in organic synthesis and for a variety of scientific research applications. MBM-ODDCA is also a valuable tool for the study of biochemistry and physiology due to its unique structure and reactivity.

Scientific Research Applications

4-(4-Methoxybenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been used in a variety of scientific research applications, including organic synthesis, drug discovery, and biochemistry and physiology research. In organic synthesis, this compound has been used as a starting material for the synthesis of a variety of compounds, including alkaloids, amino acids, and peptides. In drug discovery, this compound has been used to synthesize a variety of novel compounds with potential therapeutic applications. In biochemistry and physiology research, this compound has been used to study the structure and function of enzymes and other proteins.

Mechanism of Action

The mechanism of action of 4-(4-Methoxybenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is not yet fully understood. However, it is believed that the compound acts as an inhibitor of enzymes and other proteins by binding to their active sites and preventing them from functioning properly. It is also believed that this compound can interact with other molecules, such as nucleic acids, to modify their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, studies have shown that the compound can inhibit the activity of enzymes and other proteins, which can lead to a variety of physiological effects. In addition, this compound has been shown to interact with other molecules, such as nucleic acids, to modify their structure and function. This can lead to changes in gene expression and other cellular processes.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(4-Methoxybenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in lab experiments is its versatility. The compound is relatively stable and can be used in a variety of solvents and catalysts, making it an ideal starting material for a variety of organic synthesis reactions. In addition, this compound has been shown to interact with other molecules, such as enzymes and nucleic acids, making it a valuable tool for biochemistry and physiology research.
The main limitation of this compound is its reactivity. The compound is highly reactive and can easily react with other molecules, which can lead to unwanted side reactions. In addition, the compound can be toxic if not handled properly, and its synthesis requires the use of hazardous chemicals.

Future Directions

The potential future directions for 4-(4-Methoxybenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid are numerous. The compound can be used in a variety of organic synthesis reactions to synthesize a variety of novel compounds with potential therapeutic applications. In addition, this compound can be used to study the structure and function of enzymes and other proteins, as well as the interactions between molecules, such as nucleic acids. Finally, this compound can be used to modify gene expression and other cellular processes, which can lead to a better understanding of the mechanisms of disease and the development of new treatments.

Synthesis Methods

4-(4-Methoxybenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid can be synthesized through a multi-step process that involves the reaction of a carboxylic acid with an amine to form an amide, followed by a reaction with an ester to form an ester amide. The final step involves the reaction of the ester amide with a methyl group to form the desired product. The reaction can be carried out in a variety of solvents, including ethanol, methanol, and dimethylformamide. The reaction can also be catalyzed by a variety of acids, including hydrochloric acid, sulfuric acid, and phosphoric acid.